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Abstract

Dimethylmalonic acid, also known as 2,2-dimethylpropanedioic acid, is a dicarboxylic acid
with significant applications in chemical synthesis, particularly as a building block for more
complex molecules. This guide provides a comprehensive overview of its chemical structure,
physicochemical properties, and detailed experimental protocols for its synthesis and
purification. Spectroscopic data are summarized for analytical purposes, and a visual
representation of a key synthetic pathway is provided to facilitate understanding.

Chemical Structure and Formula

Dimethylmalonic acid is a derivative of malonic acid where the two methylene hydrogens are
substituted by methyl groups.[1][2]

e Molecular Formula: CsHsOa[3][4]

Linear Formula: (CH3)2C(COOH)z[4]

IUPAC Name: 2,2-dimethylpropanedioic acid[5]

CAS Number: 595-46-0[3][4]

Canonical SMILES: CC(C)(C(=0)0O)C(=0)0|[6]
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e InChl Key: OREAFAJWWJHCOT-UHFFFAQOY SA-N[6]

Physicochemical Properties

A summary of the key physical and chemical properties of dimethylmalonic acid is presented
in the table below. This data is essential for its handling, application in reactions, and

purification.
Property Value Reference
Molecular Weight 132.11 g/mol [4]
Appearance White crystalline solid
Melting Point 191-193 °C (lit.)

- Soluble in water, ethanol, and
Solubility _ [7]
diethyl ether.

pKa Not available

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and purity assessment of
dimethylmalonic acid. The following tables summarize key spectral data.

NMR Spectroscopy

Chemical Shift Lo

Nucleus Multiplicity Solvent Reference
(3) ppm

1H NMR ~1.4 Singlet D20 [8]

13C NMR Not available

Note: The 'H NMR spectrum is characterized by a single peak corresponding to the six
equivalent protons of the two methyl groups.

Infrared (IR) Spectroscopy
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The IR spectrum of dimethylmalonic acid exhibits characteristic absorptions for the functional

groups present.

. Wavenumber
Functional Group
(cm™)

Description Reference

O-H (Carboxylic Acid) Broad, ~2500-3300

Hydrogen-bonded

[9]
hydroxyl stretch

C=0 (Carboxylic Acid) ~1700

Carbonyl stretch [9]

C-H (Alkyl) ~2950

Methyl C-H stretch [9]

Mass Spectrometry

Mass spectral data provides information about the molecular weight and fragmentation pattern

of the molecule.

lon m/z Relative Intensity Reference
[M-H]- 131.03497 [10]
[M+H]* 133.04953 [10]
[M+Na]* 155.03147 [10]

Experimental Protocols

Detailed methodologies for the synthesis and purification of dimethylmalonic acid are

provided below. These protocols are intended for use by trained professionals in a laboratory

setting.

Synthesis of Dimethylmalonic Acid via Oxidation of 2,2-

Dimethyl-1,3-propanediol

This method involves the oxidation of a readily available starting material.[3]

Materials:
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2,2-Dimethyl-1,3-propanediol

Oxidizing agent (e.g., potassium permanganate, nitric acid)

Appropriate solvent (e.g., water, acetone)

Acid for workup (e.g., hydrochloric acid)

Procedure:

Dissolve 2,2-dimethyl-1,3-propanediol in the chosen solvent in a reaction flask equipped with
a stirrer and a thermometer.

e Slowly add the oxidizing agent to the solution while maintaining the temperature within a
specific range (this will depend on the chosen oxidant).

« Monitor the reaction progress using a suitable analytical technique (e.g., Thin Layer
Chromatography).

e Once the reaction is complete, quench any remaining oxidizing agent.

 Acidify the reaction mixture to precipitate the crude dimethylmalonic acid.

o Collect the crude product by filtration and wash with cold water.

Purify the crude product by recrystallization.

Synthesis of Dimethylmalonic Acid via Hydrolysis of
Diethyl Dimethylmalonate

This is a common method involving the saponification of the corresponding diethyl ester.[11]
[12]

Materials:
» Diethyl dimethylmalonate

e Strong base (e.g., sodium hydroxide, potassium hydroxide)
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» Ethanol/water mixture

e Concentrated hydrochloric acid

Procedure:

 In a round-bottom flask, dissolve diethyl dimethylmalonate in a mixture of ethanol and water.
e Add a solution of a strong base (e.g., NaOH or KOH) to the flask.

e Heat the mixture to reflux and maintain for several hours until the hydrolysis is complete
(monitor by TLC).

o After cooling, remove the ethanol by rotary evaporation.

 Acidify the remaining aqueous solution with concentrated hydrochloric acid until the pH is
strongly acidic. This will precipitate the dimethylmalonic acid.

o Cool the mixture in an ice bath to maximize precipitation.
o Collect the solid product by vacuum filtration and wash with a small amount of cold water.

» Dry the product thoroughly. Further purification can be achieved by recrystallization.

Purification by Recrystallization

Recrystallization is a standard technique to purify the crude dimethylmalonic acid.[13][14][15]
Materials:

e Crude dimethylmalonic acid

o Suitable solvent (e.g., water, or a mixture of solvents like benzene/petroleum ether)
Procedure:

e Dissolve the crude dimethylmalonic acid in a minimum amount of hot solvent in an
Erlenmeyer flask.
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e If there are insoluble impurities, perform a hot filtration to remove them.

» Allow the hot, saturated solution to cool slowly to room temperature.

o Further cool the flask in an ice bath to induce maximum crystallization.

o Collect the purified crystals by vacuum filtration using a Buchner funnel.

» Wash the crystals with a small amount of cold solvent to remove any adhering impurities.

e Dry the crystals completely before characterization.

Visualization of Synthetic Workflow

The following diagram illustrates the synthesis of dimethylmalonic acid from diethyl malonate,
a common laboratory preparation.
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Step 1: Dialkylation

Step 2: Hydrolysis

1. NaOEt 1. NaOEt

ZICLEX Diethyl Methylmalonate 2ACLIL X Diethyl Dimethylmalonate | H+/OH-, H20, Heat | Dimethylmalonic Acid
Diethyl Malonate
Acid/Base (H+/OH-)

Click to download full resolution via product page

Caption: Synthesis of Dimethylmalonic Acid from Diethyl Malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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